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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the intraperitoneal (i.p.) administration

of PHPS1 sodium, a potent and selective inhibitor of Shp2 (Src homology 2 domain-containing

protein tyrosine phosphatase 2), in mice. This document includes information on dosage,

vehicle preparation, and experimental workflow, as well as a visualization of the associated

signaling pathway.
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Parameter Value Source

Drug PHPS1 Sodium [1][2][3]

Target Shp2 (PTPN11) [1][3][4]

Animal Model Ldlr-/- mice [2]

Dosage 3 mg/kg body weight [1][2][3]

Vehicle Saline with 0.5% DMSO [2]

Route of Administration Intraperitoneal (i.p.) Injection [1][2]

Frequency Daily [2]

Duration 7 days [2]

Signaling Pathway
PHPS1 sodium is a selective inhibitor of Shp2, a non-receptor protein tyrosine phosphatase

that plays a crucial role in several signaling cascades.[3][4] Shp2 is known to be involved in the

RAS/MAPK, PI3K/AKT, and JAK/STAT signaling pathways, which regulate cell proliferation,

differentiation, and survival.[5][6] The inhibitory action of PHPS1 on Shp2 has been shown to

suppress the SHP2/ERK signaling pathway.[2]
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PHPS1 inhibits the SHP2-mediated RAS/ERK signaling pathway.
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Experimental Protocols
Preparation of PHPS1 Sodium Injection Solution
Materials:

PHPS1 sodium powder

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% sodium chloride)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required amount of PHPS1 sodium: Based on the average weight of the mice

and the desired dosage of 3 mg/kg.

Prepare the vehicle: Prepare a sterile solution of 0.5% DMSO in saline. For example, to

prepare 10 ml of the vehicle, add 50 µl of DMSO to 9.95 ml of sterile saline.

Dissolve PHPS1 sodium: Dissolve the calculated amount of PHPS1 sodium in the 0.5%

DMSO/saline vehicle.

Ensure complete dissolution: Vortex the solution thoroughly to ensure that the PHPS1
sodium is completely dissolved.

Storage: The prepared solution should be stored appropriately, for example, at -20°C for

short-term storage, as recommended by the manufacturer.[1]

Intraperitoneal Injection Workflow
This protocol is based on established guidelines for intraperitoneal injections in mice.[7][8][9]
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1. Animal Restraint
Securely restrain the mouse.

2. Injection Site Identification
Locate the lower right abdominal quadrant.

3. Site Disinfection
Wipe the injection site with 70% alcohol.

4. Needle Insertion
Insert a 25-30G needle at a 30-45° angle.

5. Aspiration
Gently pull back the plunger to check for fluid.

6. Substance Administration
Inject the PHPS1 sodium solution.

7. Needle Withdrawal
Carefully remove the needle.

8. Post-Injection Monitoring
Observe the mouse for any adverse reactions.
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Workflow for intraperitoneal injection in mice.

Detailed Procedure:
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Animal Restraint: Gently but firmly restrain the mouse by grasping the loose skin over the

neck and back. Ensure the animal's lower body is immobilized.[7]

Injection Site Identification: Position the mouse with its head tilted slightly downwards. The

target for intraperitoneal injection is the lower right quadrant of the abdomen to avoid injuring

the cecum or urinary bladder.[8][9]

Site Disinfection: Clean the injection site with a 70% alcohol swab.[7][8]

Needle Insertion: Use a new sterile needle (25-30 gauge) for each animal. Insert the needle,

with the bevel facing up, at a 30-45 degree angle into the peritoneal cavity.[7][8]

Aspiration: Before injecting, gently aspirate by pulling back the plunger. If any fluid (e.g.,

blood or urine) enters the syringe, withdraw the needle and reinject at a different site with a

fresh needle and syringe.[8]

Substance Administration: Once correct placement is confirmed (no fluid upon aspiration),

administer the calculated volume of the PHPS1 sodium solution. The recommended

maximum injection volume for a mouse is typically 1-2 ml.[8]

Needle Withdrawal: Withdraw the needle smoothly and return the mouse to its cage.

Post-Injection Monitoring: Observe the animal for a short period following the injection for

any signs of distress or adverse reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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